Cas no 94158-31-3 (1H-Benzimidazole-1,3(2H)-dicarboxylicacid, 2-thioxo-, 1,3-bis(1-methylethyl) ester)

1H-Benzimidazole-1,3(2H)-dicarboxylicacid, 2-thioxo-, 1,3-bis(1-methylethyl) ester structure
94158-31-3 structure
Product Name:1H-Benzimidazole-1,3(2H)-dicarboxylicacid, 2-thioxo-, 1,3-bis(1-methylethyl) ester
CAS No:94158-31-3
MF:C15H18N2O4S
MW:322.379422664642
CID:803784
PubChem ID:3023807
Update Time:2025-04-19

1H-Benzimidazole-1,3(2H)-dicarboxylicacid, 2-thioxo-, 1,3-bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1,3(2H)-dicarboxylicacid, 2-thioxo-, 1,3-bis(1-methylethyl) ester
    • bisisopropyl 2-thioxo-1H-benzimidazole-1,3(2H)-dicarboxylate
    • dipropan-2-yl 2-sulfanylidenebenzimidazole-1,3-dicarboxylate
    • UNII-A93UD3BRB9
    • DTXSID60240829
    • NS00040173
    • EINECS 303-102-6
    • A93UD3BRB9
    • 1,3-BIS(1-METHYLETHYL) 2-THIOXO-1H-BENZIMIDAZOLE-1,3(2H)-DICARBOXYLATE
    • 1H-BENZIMIDAZOLE-1,3(2H)-DICARBOXYLIC ACID, 2-THIOXO-, 1,3-BIS(1-METHYLETHYL) ESTER
    • 94158-31-3
    • Inchi: 1S/C15H18N2O4S/c1-9(2)20-14(18)16-11-7-5-6-8-12(11)17(13(16)22)15(19)21-10(3)4/h5-10H,1-4H3
    • InChI Key: AZJYAGGEGMHNBK-UHFFFAOYSA-N
    • SMILES: S=C1N(C(=O)OC(C)C)C2C=CC=CC=2N1C(=O)OC(C)C

Computed Properties

  • Exact Mass: 322.098728
  • Monoisotopic Mass: 322.098728
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.32
  • Boiling Point: 406.8°Cat760mmHg
  • Flash Point: 199.8°C
  • Refractive Index: 1.612
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